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Compound of Interest

Compound Name: Urea oxalate

Cat. No.: B145975 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of Urea Oxalate

Introduction
Urea oxalate is an organic crystalline compound formed from the reaction of urea and oxalic

acid. It is not a simple salt but a co-crystal, where distinct molecules of urea and oxalic acid are

arranged in a specific lattice structure held together by an extensive network of hydrogen

bonds.[1] The most commonly studied form is the bis-urea oxalic acid adduct with a 2:1

stoichiometric ratio of urea to oxalic acid, though a 1:1 adduct can also exist.[2] This guide

provides a comprehensive overview of the synthesis, characterization, and physicochemical

properties of urea oxalate, intended for researchers and professionals in chemistry and drug

development. The compound is typically prepared through solution-based methods like slow

evaporation or cooling, as well as by mechanochemical techniques such as grinding.[1][3]

Synthesis Protocols
The synthesis of urea oxalate can be achieved through several established methods. The

choice of method can influence crystal size and quality.

Experimental Protocol 1: Solution-Based Synthesis
(Slow Evaporation)
This is a widely employed method for growing high-quality single crystals of urea oxalate.[1][4]

Reactant Preparation: Prepare a 2:1 molar ratio of urea and oxalic acid. For example,

dissolve analytical grade urea and oxalic acid in deionized water.[4] Some protocols use a
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2:1 weight ratio.[5]

Dissolution: The mixture is dissolved in a suitable solvent, typically distilled or triple distilled

water, at room temperature.[4][5] The solution should be stirred continuously for

approximately 20 minutes using a magnetic stirrer to ensure homogeneity.[5]

Filtration: The resulting solution is filtered through a standard filter paper (e.g., Whatman 80

μm) to remove any insoluble impurities.[5]

Crystallization: The clear filtrate is transferred to a beaker and covered with a perforated lid

to allow for slow evaporation of the solvent at a constant room temperature (e.g., 25 °C).[5]

Crystal Harvesting: High-quality, transparent single crystals will form over a period of several

days to weeks, which can then be harvested from the solution.[4]

Experimental Protocol 2: Mechanochemical Synthesis
(Grinding)
This method involves the synthesis of urea oxalate in a solid state at room temperature.

Reactant Preparation: A 1:1 molar ratio of pure urea and oxalic acid is weighed and

combined.[3][6]

Grinding: The mixture is ground in an agate mortar at room temperature.[7] A small amount

of solvent, such as distilled water (e.g., 1 ml), can be added in drops during the grinding

process (solvent-drop grinding) until a dried compound is obtained.[7]

Product Formation: The formation of a new crystalline compound is evidenced by changes in

the physical properties of the mixture and can be confirmed using analytical techniques like

PXRD.[3][6]

Experimental Protocol 3: Synthesis via Urea Phosphate
This protocol demonstrates an alternative route using urea phosphate.

Reactant Preparation: A solution of oxalic acid is prepared by dissolving 138.7 grams of

oxalic acid dihydrate in 200 mL of water and warming it to 60°C.[8]
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Reaction: 316 grams of urea phosphate are gradually added to the warm oxalic acid solution

over a 10-minute period with constant stirring, maintaining the temperature between 55-

60°C.[8]

Heating and Filtration: The mixture is stirred and heated at 60-70°C for an additional 20

minutes. The hot mixture is then filtered.[8]

Crystallization and Isolation: The clear filtrate is cooled to 5°C and filtered again to collect the

urea oxalate crystals. The filter cake is washed with cold water (approx. 200 mL) and dried.

[8]

Physicochemical Characterization
Urea oxalate is characterized using various analytical techniques to determine its structural,

thermal, and spectroscopic properties.

Crystallographic Analysis
Single-crystal X-ray diffraction (SC-XRD) and Powder X-ray Diffraction (PXRD) are crucial for

elucidating the crystal structure. The 2:1 urea-oxalic acid co-crystal belongs to the monoclinic

system with the space group P2₁/c.[1][2]

Parameter Urea Oxalate (2:1) Urea Oxalate (1:1)

Crystal System Monoclinic Monoclinic

Space Group P2₁/c -

a 5.058 (3) Å[2][9] 13.0625 Å[3][7]

b 12.400 (3) Å[2][9] 6.6437 Å[3][7]

c 6.964 (2) Å[2][9] 6.8478 Å[3][7]

β 98.13 (7)°[2][9] 92.474°[3][7]

Molecules/Unit Cell (Z) 2[2][9] -

Thermal Analysis
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Thermal stability and decomposition pathways are investigated using Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Property Observation

Thermal Stability Stable up to approximately 180°C.[1][4]

Decomposition Onset

Begins to decompose above 180°C.[1][4] Urea

itself begins to decompose above its melting

point (~133°C).[1]

Decomposition Products

Primarily yields urea and oxalic acid, which

further break down into ammonia, carbon

dioxide, and water.[1] Between 150°C and

200°C, a specific decomposition pathway leads

to the formation of oxamide.[1]

Spectroscopic Analysis
Fourier Transform Infrared (FTIR) spectroscopy is used to identify the functional groups and

confirm the formation of the co-crystal through shifts in vibrational frequencies.

Wavenumber (cm⁻¹) Assignment Reference Material

~3450 Sharp N-H stretching Pure Urea

~3337
New shoulder, indicative of

protonated urea
Urea Oxalate

1702
Amide C=O stretching of -

COOH group
Urea Oxalate

1688 C=O stretching Pure Oxalic Acid

1673 C=O stretching Pure Urea

1467 C-N stretching Pure Urea

1226 C-O stretching Pure Oxalic Acid

Table data synthesized from multiple sources.[3][4]
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Optical absorption studies show that urea oxalate has very low absorption in the visible region,

with a UV cut-off wavelength of around 240 nm.[4]

Visualizations
Experimental Workflow
The general workflow for the synthesis and characterization of urea oxalate is depicted below.

It follows a logical progression from starting materials to final analysis.

Caption: General workflow for synthesis and characterization of urea oxalate.

Supramolecular Assembly
The crystal structure of urea oxalate is a supramolecular assembly where molecules are linked

by non-covalent interactions, primarily hydrogen bonds.

Caption: Hydrogen bonding between urea and oxalic acid in the 2:1 co-crystal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [urea oxalate synthesis from urea and oxalic acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145975#urea-oxalate-synthesis-from-urea-and-
oxalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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